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Compound of Interest

Compound Name:
2'-Cyano-3-(2-

methylphenyl)propiophenone

CAS No.: 898789-22-5

Cat. No.: B1614048

Get Quote

This guide provides a comprehensive technical overview of 2'-Cyano-3-(2-
methylphenyl)propiophenone, a niche aryl ketone with potential applications in medicinal

chemistry and materials science. Given its status as a less-common isomer, this document

synthesizes information from related compounds to offer a robust framework for its study and

utilization by researchers, scientists, and drug development professionals.

Introduction and Chemical Identity
2'-Cyano-3-(2-methylphenyl)propiophenone belongs to the class of propiophenones, which

are characterized by a phenyl ring attached to a propan-1-one chain. The propiophenone

scaffold is a key structural motif in a variety of biologically active molecules and functional

materials. The presence of a cyano group on the 2'-position of the phenyl ring and a 2-

methylphenyl (o-tolyl) group at the 3-position of the propane chain imparts specific electronic

and steric properties that can influence its chemical reactivity and biological interactions.

While direct experimental data for this specific isomer is not widely available in public

databases, its chemical identity can be precisely defined through standardized nomenclature
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and structural identifiers.

Table 1: Chemical Identifiers for 2'-Cyano-3-(2-methylphenyl)propiophenone

Identifier Value

IUPAC Name 2-(3-(2-methylphenyl)propanoyl)benzonitrile

Canonical SMILES CC1=CC=CC=C1CCC(=O)C2=CC=CC=C2C#N

InChIKey
InChIKey=FHNINIXQCFJAHG-UHFFFAOYSA-

N

Molecular Formula C17H15NO

Molecular Weight 249.31 g/mol

Proposed Synthesis: A Mechanistic Approach
The synthesis of 2'-Cyano-3-(2-methylphenyl)propiophenone can be logically approached

through a Friedel-Crafts acylation reaction, a cornerstone of aromatic ketone synthesis. This

method involves the reaction of an acylating agent with an aromatic ring in the presence of a

Lewis acid catalyst.

Rationale for the Synthetic Route
The chosen retrosynthetic approach dissects the target molecule at the bond between the

carbonyl carbon and the cyanophenyl ring. This leads to two key precursors: 2-cyanobenzoyl

chloride and (2-methylphenethyl)benzene (not a direct precursor, but conceptually helpful). A

more practical approach involves the acylation of a suitable aromatic substrate with a

propanoyl derivative.

Given the structure, a Friedel-Crafts acylation between 2-cyanobenzoyl chloride and a suitable

nucleophilic partner, or more feasibly, the acylation of a substituted benzene with 3-(2-

methylphenyl)propanoyl chloride, is a plausible route. The latter is generally preferred to avoid

potential side reactions with the cyano group under harsh Lewis acid conditions.

Experimental Protocol: Friedel-Crafts Acylation
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This protocol outlines a potential synthesis of 2'-Cyano-3-(2-methylphenyl)propiophenone.

Step 1: Preparation of 3-(2-methylphenyl)propanoic acid

This intermediate can be synthesized via several methods, including the malonic ester

synthesis starting from 2-methylbenzyl bromide.

Step 2: Synthesis of 3-(2-methylphenyl)propanoyl chloride

To a solution of 3-(2-methylphenyl)propanoic acid (1 equivalent) in an anhydrous solvent

such as dichloromethane (DCM) or toluene, add thionyl chloride (1.2 equivalents) dropwise

at 0 °C.

Add a catalytic amount of dimethylformamide (DMF).

Allow the reaction to warm to room temperature and then reflux for 2-3 hours, or until the

evolution of gas ceases.

Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude

acyl chloride, which can be used in the next step without further purification.

Step 3: Friedel-Crafts Acylation

To a suspension of anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in anhydrous DCM

at 0 °C, add a solution of 3-(2-methylphenyl)propanoyl chloride (1 equivalent) in anhydrous

DCM dropwise.

Stir the mixture for 15-20 minutes at 0 °C.

To this mixture, add a solution of benzonitrile (1 equivalent) in anhydrous DCM dropwise,

maintaining the temperature at 0 °C.

Allow the reaction to stir at room temperature for 12-24 hours. The progress can be

monitored by Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.
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Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with saturated sodium bicarbonate solution and brine,

then dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure and purify the crude product by column

chromatography on silica gel to afford 2'-Cyano-3-(2-methylphenyl)propiophenone.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1614048/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyano-3-2-methylphenyl-propiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Intermediate Synthesis

Step 2: Acyl Chloride Formation

Step 3: Friedel-Crafts Acylation

2-Methylbenzyl bromide

Malonic Ester Synthesis

3-(2-methylphenyl)propanoic acid

SOCl₂, cat. DMF

Chlorination

3-(2-methylphenyl)propanoyl chloride

Friedel-Crafts Reaction

Benzonitrile AlCl₃ (Lewis Acid)

2'-Cyano-3-(2-methylphenyl)propiophenone
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2'-Cyano-3-(2-
methylphenyl)propiophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614048/docs#an-in-depth-technical-guide-to-2-
cyano-3-2-methylphenyl-propiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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